Cas no 1416808-92-8 ((3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde)

• Product Name: (3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde
• CAS No: 1416808-92-8
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• CID: 6645480
• PubChem ID: 10986754
• Update Time: 2024-03-01

(3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (3E)-2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde

• MDL： MFCD01863678
• Inchi： 1S/C8H9ClO2/c9-8-6(4-10)2-1-3-7(8)5-11/h4-5,10H,1-3H2/b6-4+
• InChI Key： JWUQFQYYMGMPKE-GQCTYLIASA-N
• SMILES： ClC1=C(C=O)CCC/C/1=C\O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides